8-Azaguanosine-5'-monophosphate

• CAS RN: 1165-66-8
• Molecular Formula: C9H13N6O8P
• Molecular Weight: 364.21 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-(5-amino-7-oxo-6H-triazolo[4,5-d]pyrimidin-3-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• InChI: InChI=1S/C9H13N6O8P/c10-9-11-6-3(7(18)12-9)13-14-15(6)8-5(17)4(16)2(23-8)1-22-24(19,20)21/h2,4-5,8,16-17H,1H2,(H2,19,20,21)(H3,10,11,12,18)/t2-,4-,5-,8-/m1/s1
• InChI Key: OJUHSJJHRFFVGB-UMMCILCDSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@H]([C@@H](O1)N2C3=NC(=NC(=O)C3=NN2)N)O)O)OP(=O)(O)O
• SMILES: C(C1C(C(C(O1)N2C3=C(C(=O)NC(=N3)N)N=N2)O)O)OP(=O)(O)O
• Canonical SMILES: C(C1C(C(C(O1)N2C3=NC(=NC(=O)C3=NN2)N)O)O)OP(=O)(O)O
• synonyms: 8-azaguanosine-5'-monophosphate

Description

8-Azaguanosine-5'-monophosphate (8-Aza-GMP) is a modified nucleotide analogue that has gained increasing attention in scientific research due to its unique properties. It is a potent inhibitor of purine nucleoside phosphorylase (PNP) and has been shown to have potential applications in cancer therapy and immunosuppression.

Mechanism Of Action

8-Azaguanosine-5'-monophosphate inhibits PNP by binding to the enzyme's active site, preventing the metabolism of purine nucleosides. This leads to an increase in the concentration of purine nucleosides, which can be toxic to cancer cells. Additionally, 8-Azaguanosine-5'-monophosphate has been shown to inhibit T-cell proliferation, making it a potential candidate for the treatment of autoimmune diseases.

Biochemical And Physiological Effects

The biochemical and physiological effects of 8-Azaguanosine-5'-monophosphate are still being studied. It has been shown to have immunosuppressive properties, which can be beneficial in the treatment of autoimmune diseases. Additionally, it has been shown to have anticancer properties, making it a potential candidate for cancer therapy.

Advantages And Limitations For Lab Experiments

The advantages of using 8-Azaguanosine-5'-monophosphate in lab experiments include its ability to inhibit PNP and its potential applications in cancer therapy and immunosuppression. However, there are also limitations to using 8-Azaguanosine-5'-monophosphate in lab experiments. For example, it can be difficult to synthesize and purify, and it may have off-target effects that need to be considered.

Future Directions

There are several future directions for research on 8-Azaguanosine-5'-monophosphate. One area of research is the development of more efficient synthesis methods for 8-Azaguanosine-5'-monophosphate. Additionally, more research is needed to fully understand the biochemical and physiological effects of 8-Azaguanosine-5'-monophosphate. Finally, there is a need for further studies to determine the potential applications of 8-Azaguanosine-5'-monophosphate in cancer therapy and immunosuppression.

Synthesis Methods

The synthesis of 8-Azaguanosine-5'-monophosphate can be achieved through several methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the modification of guanosine using a variety of reagents, while enzymatic synthesis involves the use of enzymes such as adenosine deaminase and guanosine deaminase. The most common method for synthesizing 8-Azaguanosine-5'-monophosphate is chemical synthesis, which involves the reaction of 8-azaguanine with 5'-O-(4,4'-dimethoxytrityl)guanosine-3'-O-(2-cyanoethyl-N,N-diisopropylphosphoramidite) to produce 8-Azaguanosine-5'-monophosphate.

Scientific Research Applications

8-Azaguanosine-5'-monophosphate has potential applications in cancer therapy and immunosuppression. It has been shown to inhibit PNP, an enzyme that is involved in the metabolism of purine nucleosides. Inhibition of PNP leads to an increase in the concentration of purine nucleosides, which can be toxic to cancer cells. Additionally, 8-Azaguanosine-5'-monophosphate has been shown to have immunosuppressive properties, making it a potential candidate for the treatment of autoimmune diseases.